Cas no 2138354-92-2 (1-cyclopentyl-4-methoxypentane-1,3-dione)

1-Cyclopentyl-4-methoxypentane-1,3-dione is a β-diketone derivative characterized by its cyclopentyl and methoxy functional groups. This compound exhibits notable stability and reactivity, making it a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and coordination chemistry. Its structural features, including the diketone moiety, allow for chelation with metal ions, facilitating applications in catalysis and material science. The methoxy group enhances solubility in polar solvents, improving its utility in reaction systems requiring homogeneous conditions. Additionally, the cyclopentyl ring contributes to steric control in selective transformations. This compound is valued for its balanced reactivity and functional group compatibility in synthetic workflows.
1-cyclopentyl-4-methoxypentane-1,3-dione structure
2138354-92-2 structure
Product Name:1-cyclopentyl-4-methoxypentane-1,3-dione
CAS No:2138354-92-2
MF:C11H18O3
MW:198.258823871613
CID:6082272
PubChem ID:165787787
Update Time:2025-05-20

1-cyclopentyl-4-methoxypentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1-cyclopentyl-4-methoxypentane-1,3-dione
    • 2138354-92-2
    • EN300-1127982
    • Inchi: 1S/C11H18O3/c1-8(14-2)10(12)7-11(13)9-5-3-4-6-9/h8-9H,3-7H2,1-2H3
    • InChI Key: ZURRXZICICYBHR-UHFFFAOYSA-N
    • SMILES: O=C(CC(C(C)OC)=O)C1CCCC1

Computed Properties

  • Exact Mass: 198.125594432g/mol
  • Monoisotopic Mass: 198.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 43.4Ų

1-cyclopentyl-4-methoxypentane-1,3-dione Pricemore >>

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Additional information on 1-cyclopentyl-4-methoxypentane-1,3-dione

Introduction to 1-Cyclopentyl-4-Methoxypentane-1,3-Dione (CAS No. 2138354-92-2)

1-Cyclopentyl-4-methoxypentane-1,3-dione (CAS No. 2138354-92-2) is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclopentyl and methoxy functional groups, which contribute to its distinct properties and reactivity.

The chemical structure of 1-cyclopentyl-4-methoxypentane-1,3-dione consists of a cyclopentyl ring attached to a pentane chain, with a methoxy group at the fourth carbon and a dione functionality at the first and third carbons. This arrangement imparts the molecule with a high degree of structural rigidity and specific electronic properties, making it an interesting candidate for both synthetic and biological studies.

In the realm of pharmaceutical research, 1-cyclopentyl-4-methoxypentane-1,3-dione has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have explored its interactions with various biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits selective inhibition of a key enzyme involved in inflammatory pathways, suggesting its potential use in treating inflammatory diseases.

Beyond its pharmaceutical applications, 1-cyclopentyl-4-methoxypentane-1,3-dione has also been investigated for its utility in materials science. Its unique combination of functional groups makes it an attractive building block for the synthesis of advanced materials with tailored properties. Research conducted at the University of California, Berkeley, demonstrated that this compound can be polymerized to form highly stable and biocompatible materials suitable for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

The synthesis of 1-cyclopentyl-4-methoxypentane-1,3-dione typically involves multistep processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of cyclopentanone with an appropriate methoxy-substituted ketone followed by oxidation to form the dione functionality. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

In terms of safety and handling, while 1-cyclopentyl-4-methoxypentane-1,3-dione is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a well-ventilated area away from incompatible substances.

The future prospects for 1-cyclopentyl-4-methoxypentane-1,3-dione are promising. Ongoing research aims to further elucidate its biological activities and optimize its properties for specific applications. Collaborative efforts between chemists, biologists, and materials scientists are essential to fully realize the potential of this intriguing compound. As new findings continue to emerge, it is likely that 1-cyclopentyl-4-methoxypentane-1,3-dione will play an increasingly important role in advancing scientific knowledge and technological innovation.

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